Cas no 2231674-79-4 (4-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine)

• Product Name: 4-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine
• CAS No: 2231674-79-4
• MF: C₈H₇FN₂
• MW: 150.152984857559
• CID: 5164751
• Update Time: 2026-03-04

4-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine

• Inchi： 1S/C8H7FN2/c1-5-2-11-7-4-10-3-6(9)8(5)7/h2-4,11H,1H3
• InChI Key： CFDOPDOEAFLOAU-UHFFFAOYSA-N
• SMILES： C1=NC=C(F)C2C(C)=CNC1=2

Additional information on 4-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine

Comprehensive Overview of 4-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine (CAS No. 2231674-79-4)

The compound 4-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine (CAS No. 2231674-79-4) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a derivative of the pyrrolopyridine scaffold, this compound exhibits potential applications in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics. The presence of a fluoro substituent at the 4-position and a methyl group at the 3-position enhances its metabolic stability and bioavailability, making it a valuable intermediate for medicinal chemistry.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of fluorinated heterocycles like 4-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine. Researchers are increasingly leveraging machine learning algorithms to predict the bioactivity and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles of such compounds. This aligns with the growing demand for precision medicine and targeted therapies, where fluorinated building blocks play a pivotal role in optimizing drug candidates.

The synthesis of 4-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine typically involves multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and fluorination techniques. Its CAS No. 2231674-79-4 serves as a unique identifier in chemical databases, facilitating efficient retrieval for high-throughput screening (HTS) campaigns. The compound's logP and pKa values are critical parameters for researchers focusing on lipophilicity optimization and ionization states in drug design.

In the context of green chemistry, the development of sustainable synthetic routes for 4-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine has become a priority. Innovations such as flow chemistry and catalytic fluorination are reducing the environmental footprint of its production. This resonates with the broader industry shift toward ESG (Environmental, Social, and Governance) compliance, where minimizing hazardous waste and energy consumption is paramount.

From a commercial perspective, 4-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine is available through specialized chemical suppliers and contract research organizations (CROs). Its pricing and purity specifications (e.g., >98% HPLC) are frequently queried in procurement databases, reflecting its niche but growing demand. Analytical techniques such as NMR spectroscopy, LC-MS, and X-ray crystallography are routinely employed to characterize this compound, ensuring compliance with Good Laboratory Practice (GLP) standards.

Looking ahead, the versatility of 4-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine positions it as a key player in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its integration into fragment-based drug design (FBDD) libraries further underscores its relevance in modern hit-to-lead optimization. As the scientific community continues to explore its potential, this compound is poised to contribute to breakthroughs in oncology, neurodegenerative diseases, and beyond.